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Compound of Interest

Compound Name: 1,3,5-Tris(3-bromophenyl)benzene

Cat. No.: B189653 Get Quote

An In-depth Technical Guide to 1,3,5-Tris(3-bromophenyl)benzene

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 1,3,5-Tris(3-bromophenyl)benzene, a key building block in the

development of advanced materials. This document is intended for researchers, scientists, and

professionals in the fields of materials science and drug development.

Core Compound Properties
1,3,5-Tris(3-bromophenyl)benzene is a trifunctional brominated aromatic compound. Its

structure consists of a central benzene ring substituted at the 1, 3, and 5 positions with 3-

bromophenyl groups. This symmetric, star-shaped architecture provides thermal stability and

three reactive sites for further functionalization, making it a valuable intermediate in organic

synthesis.[1][2]

The physical and chemical properties of 1,3,5-Tris(3-bromophenyl)benzene are summarized

in the table below.
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Property Value

Molecular Formula C₂₄H₁₅Br₃

Molecular Weight 543.09 g/mol

CAS Number 96761-85-2

Appearance White to off-white powder or crystalline solid

Melting Point 170.0 to 174.0 °C

Solubility

Insoluble in water; soluble in organic solvents

like ethanol, dimethylformamide, and methylene

chloride.[3]

Purity
Typically available in purities of ≥96% or ≥99%.

[1]

Note: Some sources may incorrectly list the molecular formula as C18H12Br3 with a

corresponding molecular weight of approximately 420.02 g/mol .[3] However, the correct

structure with a central benzene ring and three bromophenyl substituents corresponds to

C₂₄H₁₅Br₃.

Experimental Protocols: Synthesis and
Characterization
The synthesis of 1,3,5-Tris(3-bromophenyl)benzene can be achieved through several organic

chemistry routes. A common method is the acid-catalyzed cyclotrimerization of an appropriate

acetophenone precursor.

Synthesis from 3'-Bromoacetophenone

One established method for synthesizing 1,3,5-triarylbenzenes is the cyclotrimerization of

substituted acetophenones.[4][5] The following is a representative protocol:

Reaction Setup: To a reaction vessel, add 3'-bromoacetophenone and a suitable catalyst. A

common catalyst system involves an acid catalyst in an appropriate solvent.
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Reaction Conditions: The mixture is typically heated under reflux for a specified period to

drive the cyclization and dehydration reaction. The progress of the reaction can be monitored

using Thin Layer Chromatography (TLC).

Work-up and Isolation: Upon completion, the reaction mixture is cooled. The crude product is

often precipitated by adding a non-solvent like water.

Purification: The isolated solid is then collected by filtration and washed. Further purification

is achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield

the pure 1,3,5-Tris(3-bromophenyl)benzene product.

Characterization

The synthesized compound is typically characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure and purity of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the characteristic functional

groups present in the molecule.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the synthesized

compound.

Applications and Logical Workflows
The three reactive bromine atoms on 1,3,5-Tris(3-bromophenyl)benzene serve as key

functional sites for building larger, complex molecules through cross-coupling reactions like

Suzuki, Heck, or Sonogashira couplings.[2] This makes it a highly valuable building block for a

variety of advanced materials.

Key Application Areas:

Organic Electronics: It is a crucial intermediate for synthesizing materials used in Organic

Light-Emitting Diodes (OLEDs), such as emissive, host, and charge transport layers.[1][6]

Porous Materials: Its rigid, symmetric structure is ideal for creating porous materials like

Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).[7][8]
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Polymer Chemistry: It can be used as a monomer or a cross-linking agent to create polymers

with high thermal stability.[6]

The following diagrams illustrate the logical workflows for the synthesis of the compound and

its subsequent use in creating a Covalent Organic Framework (COF).
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Synthesis Workflow

start_end process input output Start: Define Synthesis Target

Precursor: 3'-Bromoacetophenone

Select
Precursor

Acid-Catalyzed
Cyclotrimerization

Introduce
Catalyst & Heat

Work-up and Isolation
(Precipitation/Filtration)

Reaction
Completion

Purification
(Recrystallization)

Crude Product

Characterization
(NMR, IR, MS)

Purified
Product

Product: Pure 1,3,5-Tris(3-bromophenyl)benzene

Verified
Structure

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3,5-Tris(3-bromophenyl)benzene.
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Application Workflow: COF Synthesis
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Caption: Workflow for Covalent Organic Framework (COF) synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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